Cas no 1693585-06-6 (2-(2,4,5-trimethylphenyl)cyclopropylmethanamine)
2-(2,4,5-trimethylphenyl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine
- [2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine
- EN300-1851005
- 1693585-06-6
-
- Inchi: 1S/C13H19N/c1-8-4-10(3)12(5-9(8)2)13-6-11(13)7-14/h4-5,11,13H,6-7,14H2,1-3H3
- InChI Key: YICKOKWWSGCWJY-UHFFFAOYSA-N
- SMILES: NCC1CC1C1C=C(C)C(C)=CC=1C
Computed Properties
- Exact Mass: 189.151749610g/mol
- Monoisotopic Mass: 189.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26Ų
2-(2,4,5-trimethylphenyl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1851005-1g |
[2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine |
1693585-06-6 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1851005-5g |
[2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine |
1693585-06-6 | 5g |
$2443.0 | 2023-09-19 | ||
| Enamine | EN300-1851005-10g |
[2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine |
1693585-06-6 | 10g |
$3622.0 | 2023-09-19 | ||
| Enamine | EN300-1851005-0.05g |
[2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine |
1693585-06-6 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1851005-0.1g |
[2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine |
1693585-06-6 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1851005-0.25g |
[2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine |
1693585-06-6 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1851005-0.5g |
[2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine |
1693585-06-6 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1851005-1.0g |
[2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine |
1693585-06-6 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1851005-2.5g |
[2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine |
1693585-06-6 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1851005-5.0g |
[2-(2,4,5-trimethylphenyl)cyclopropyl]methanamine |
1693585-06-6 | 5g |
$3687.0 | 2023-06-02 |
2-(2,4,5-trimethylphenyl)cyclopropylmethanamine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine
Professional Introduction to Compound with CAS No. 1693585-06-6 and Product Name: 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine
The compound with the CAS number 1693585-06-6 and the product name 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropyl group and a substituted phenyl ring suggests a complex interplay of electronic and steric effects, which are crucial for understanding its chemical behavior and biological activity.
In recent years, the study of 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine has been influenced by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the compound's interactions with biological targets with greater precision. The trimethylphenyl moiety, in particular, has been identified as a key structural feature that can modulate binding affinity and selectivity. This has opened up new avenues for designing molecules with enhanced pharmacological properties.
The cyclopropyl group in 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine is another critical aspect that contributes to its chemical diversity. Cyclopropane rings are known for their unique strain energy and reactivity, which can be leveraged to develop novel therapeutic agents. Recent studies have demonstrated that compounds incorporating cyclopropyl groups often exhibit distinct pharmacokinetic profiles compared to their non-cyclopropyl counterparts. This has sparked interest in exploring the potential of 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine as a lead compound for drug development.
From a synthetic chemistry perspective, the preparation of 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine presents both challenges and opportunities. The synthesis involves multiple steps, including the formation of the cyclopropylmethylamine core and the introduction of the trimethylphenyl substituent. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These approaches not only enhance the efficiency of the synthesis but also allow for greater flexibility in modifying the molecular structure.
The biological activity of 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine has been a subject of extensive investigation. Preliminary studies suggest that this compound may exhibit properties relevant to various therapeutic areas. For instance, its structural motif is reminiscent of known bioactive molecules that target neurological disorders. The interaction between the trimethylphenyl group and potential biological receptors remains a focal point for further research. High-throughput screening (HTS) campaigns have been utilized to identify lead compounds with similar scaffolds, providing valuable insights into their pharmacological potential.
In addition to its pharmaceutical applications, 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine has shown promise in material science research. The unique combination of electronic and steric properties makes it an attractive candidate for developing novel materials with tailored functionalities. For example, its ability to undergo controlled polymerization could lead to the creation of advanced polymers with specific mechanical or electrical properties. This interdisciplinary approach underscores the versatility of this compound and highlights its broader scientific significance.
The future direction of research on 2-(2,4,5-trimethylphenyl)cyclopropylmethanamine is likely to be shaped by emerging trends in chemical biology and drug discovery. Techniques such as structure-activity relationship (SAR) studies and fragment-based drug design will continue to play a pivotal role in optimizing its pharmacological profile. Furthermore, advancements in green chemistry principles may influence synthetic strategies, promoting more sustainable methods for producing this compound on an industrial scale.
In conclusion,2-(2,4,5-trimethylphenyl)cyclopropylmethanamine represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in both medicinal chemistry and material science. As research progresses, this compound will undoubtedly continue to be a subject of intense investigation, contributing to advancements in our understanding of molecular interactions and therapeutic interventions.
1693585-06-6 (2-(2,4,5-trimethylphenyl)cyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)